Cas no 2229181-54-6 (2-(but-3-yn-1-yl)-4H,5H,6H-cyclopentabthiophene)

• Product Name: 2-(but-3-yn-1-yl)-4H,5H,6H-cyclopentabthiophene
• CAS No: 2229181-54-6
• MF: C₁₁H₁₂S
• MW: 176.277981758118
• CID: 5939183
• PubChem ID: 165965615
• Update Time: 2025-06-09

2-(but-3-yn-1-yl)-4H,5H,6H-cyclopentabthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-4H,5H,6H-cyclopentabthiophene
• 2-(but-3-yn-1-yl)-4H,5H,6H-cyclopenta[b]thiophene
• EN300-1733593
• 2229181-54-6

• Inchi： 1S/C11H12S/c1-2-3-6-10-8-9-5-4-7-11(9)12-10/h1,8H,3-7H2
• InChI Key： HVEPZZYMGGUPDO-UHFFFAOYSA-N
• SMILES： S1C(CCC#C)=CC2=C1CCC2

Computed Properties

• Exact Mass: 176.06597156g/mol
• Monoisotopic Mass: 176.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(but-3-yn-1-yl)-4H,5H,6H-cyclopentabthiophene

Comprehensive Overview of 2-(but-3-yn-1-yl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2229181-54-6): Properties, Applications, and Industry Trends

The compound 2-(but-3-yn-1-yl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2229181-54-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique cyclopentabthiophene core and but-3-yn-1-yl side chain, this compound serves as a versatile building block for synthesizing advanced materials and bioactive molecules. Its structural features enable applications in organic electronics, drug discovery, and catalysis, aligning with current trends in sustainable chemistry and precision medicine.

Recent advancements in heterocyclic chemistry have highlighted the importance of thiophene derivatives like 2-(but-3-yn-1-yl)-4H,5H,6H-cyclopentabthiophene. Researchers are particularly interested in its potential for designing conjugated polymers used in flexible electronics and OLEDs (organic light-emitting diodes). The compound’s alkyne functional group also facilitates click chemistry reactions, a hot topic in bioconjugation and nanotechnology. These attributes make it a focal point for innovations in green chemistry and renewable energy solutions.

From a synthetic perspective, CAS No. 2229181-54-6 offers a robust platform for modular modifications. Its cyclopentabthiophene scaffold provides stability and electronic tunability, while the but-3-yn-1-yl moiety introduces reactivity for cross-coupling reactions. This dual functionality is critical for developing high-performance materials, such as organic semiconductors and photovoltaic cells. Industry experts frequently search for terms like "thiophene-based synthesis" and "alkyne applications in drug design", reflecting the compound’s relevance in cutting-edge research.

Environmental and regulatory considerations further elevate the demand for 2-(but-3-yn-1-yl)-4H,5H,6H-cyclopentabthiophene. As industries shift toward eco-friendly solvents and low-toxicity intermediates, this compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a sustainable alternative. FAQs such as "How to optimize cyclopentabthiophene derivatives for catalysis?" or "Role of thiophenes in medicinal chemistry" underscore its interdisciplinary appeal.

In conclusion, CAS No. 2229181-54-6 exemplifies the convergence of innovation and practicality in modern chemistry. Its adaptability across material science, pharmaceuticals, and renewable energy sectors ensures its prominence in both academic and industrial settings. As research continues to explore its full potential, this compound remains a cornerstone for advancements in smart materials and targeted therapeutics.